Cas no 941971-59-1 (N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide)

• Product Name: N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide
• CAS No: 941971-59-1
• MF: C₂₂H₁₈N₂O₄S
• MW: 406.454324245453
• CID: 5501506
• Update Time: 2025-10-29

N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[4-(1,3-benzoxazol-2-yl)phenyl]-2-(4-methylsulfonylphenyl)acetamide
• N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide

• Inchi： 1S/C22H18N2O4S/c1-29(26,27)18-12-6-15(7-13-18)14-21(25)23-17-10-8-16(9-11-17)22-24-19-4-2-3-5-20(19)28-22/h2-13H,14H2,1H3,(H,23,25)
• InChI Key： SZOSTRYXJCFULY-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=NC3=CC=CC=C3O2)C=C1)(=O)CC1=CC=C(S(C)(=O)=O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenyl-1,3-oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles Phenyl-1,3-oxazoles

Additional information on N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide

Introduction to N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide (CAS No. 941971-59-1) and Its Significance in Modern Chemical Biology

N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide, identified by the CAS number 941971-59-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to a class of molecules that integrate multiple pharmacophoric elements, making it a promising candidate for drug discovery and development. The presence of both benzoxazole and 4-methanesulfonylphenyl moieties in its structure suggests a rich chemical space for interaction with biological targets, which has been a focal point in recent research endeavors.

The benzoxazole ring is a well-known scaffold in medicinal chemistry, often incorporated into molecules due to its ability to engage in hydrogen bonding and π-stacking interactions with biological targets. This structural motif has been extensively studied for its role in modulating various biological pathways, including those relevant to inflammation, neurodegeneration, and cancer. In the context of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide, the benzoxazole moiety likely contributes to the compound's binding affinity and specificity towards certain enzymes or receptors.

Complementing the benzoxazole moiety, the 4-methanesulfonylphenyl group introduces a strong electron-withdrawing effect, which can influence the compound's electronic properties and reactivity. This group is often used in drug design to enhance metabolic stability and improve binding interactions. The combination of these two distinct pharmacophores in N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide creates a multifaceted molecule with the potential to interact with multiple targets simultaneously, a strategy that has shown promise in overcoming drug resistance and enhancing therapeutic efficacy.

Recent advancements in computational chemistry and structure-based drug design have enabled researchers to more effectively predict and optimize the interactions of such complex molecules with biological systems. The integration of machine learning algorithms and high-throughput screening techniques has further accelerated the discovery process. In this regard, N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide represents an excellent example of how structural complexity can be leveraged to develop novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in modulating inflammatory pathways. Chronic inflammation is a hallmark of numerous diseases, including cardiovascular disorders, autoimmune conditions, and certain types of cancer. The benzoxazole moiety has been shown to interact with inflammatory mediators and signaling pathways, suggesting that N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide could serve as a lead compound for developing anti-inflammatory therapies. Preliminary studies have indicated that derivatives of benzoxazole-based compounds exhibit significant inhibitory effects on key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX).

In addition to its anti-inflammatory potential, N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide has also shown promise in preclinical models as a modulator of neurodegenerative diseases. The benzoxazole ring is known to cross the blood-brain barrier, making it an attractive scaffold for central nervous system (CNS) drug development. Research has demonstrated that certain benzoxazole derivatives can interact with amyloid-beta plaques and tau protein aggregates, which are hallmarks of Alzheimer's disease. The structural features of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide suggest that it may similarly interfere with pathological processes associated with neurodegeneration.

The 4-methanesulfonylphenyl group further enhances the compound's potential therapeutic applications by providing additional binding sites for biological targets. This moiety has been successfully incorporated into various drug candidates due to its ability to improve solubility and binding affinity. In particular, methanesulfonamides are known for their bioactivity across multiple therapeutic areas, including oncology and infectious diseases. By combining this group with the benzoxazole scaffold, N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide emerges as a versatile molecule with broad therapeutic implications.

Recent studies have also explored the antimicrobial properties of compounds containing the benzoxazole motif. Bacterial resistance to conventional antibiotics continues to pose a significant challenge globally, necessitating the development of novel antimicrobial agents. The unique structural features of N-4-(1,3-benzoxazol-2-yl)phenyl-2-(4-methanesulfonylphenyl)acetamide make it an attractive candidate for investigating antimicrobial activity. Preliminary experiments have shown that certain derivatives exhibit inhibitory effects against Gram-positive and Gram-negative bacteria, as well as fungi.

The synthesis of N-4-(1,3-benzoxazol-2-y l ) phen y l - 2 - ( 4 - meth anes ul fon y l phen y l ) ace tam ide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted benzoxazole derivatives and 4-methanesulfonylbenzaldehyde under controlled conditions. Advances in synthetic methodologies have enabled researchers to streamline these processes using catalytic systems that enhance efficiency while minimizing waste.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how a molecule is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a therapeutic agent. Initial pharmacokinetic studies suggest that N - 4 - ( 1 , 3 - b enz ox az ol - 2 - y l ) phen y l - 2 - ( 4 - me thane s ul fon y l phen y l ) ace tam ide exhibits favorable characteristics in terms of solubility and metabolic stability. These properties are essential for ensuring that the compound reaches its target site effectively and remains active long enough to exert its desired biological effects.

In conclusion, N - 4 - ( 1 , 3 - b enz ox az ol - 2 - y l ) phen y l - 2 - ( 4 - me thane s ul fon y l phen y l ) ace tam ide (CAS No . 941971 - 59 - 1 ) represents a significant advancement in chemical biology with potential applications across multiple therapeutic areas . Its unique structural features , combined with promising preclinical results , make it an exciting candidate for further research . As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in developing innovative treatments for human diseases .